Cas no 2770359-60-7 (3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride)

• Product Name: 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride
• CAS No: 2770359-60-7
• MF: C₁₀H₁₄Cl₂N₄
• MW: 261.15095949173
• CID: 6565860
• PubChem ID: 165469185
• Update Time: 2025-06-12

3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride
• EN300-37400169
• 2770359-60-7

• Inchi： 1S/C10H12N4.2ClH/c1-2-8-10(12-4-1)14-9(13-8)7-3-5-11-6-7;;/h1-2,4,7,11H,3,5-6H2,(H,12,13,14);2*1H
• InChI Key： CKPFFINWBFYKAQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2=NC3=C(C=CC=N3)N2)C1

Computed Properties

• Exact Mass: 260.0595519g/mol
• Monoisotopic Mass: 260.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride

Introduction to 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride (CAS No. 2770359-60-7)

3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 2770359-60-7, belongs to the class of imidazopyridine derivatives, which are known for their diverse pharmacological properties. The structural framework of this molecule incorporates both imidazole and pyridine rings, connected through a pyrrolidine moiety, which suggests a rich potential for interaction with biological targets.

The imidazopyridine scaffold is particularly interesting because it can mimic natural biomolecules and exhibit binding affinities for various enzymes and receptors. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride structure presents a promising lead compound due to its ability to modulate these critical pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of cancer. Preclinical studies have demonstrated that imidazopyridine derivatives can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The pyrrolidine dihydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for in vivo studies. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this molecule with high precision, further validating its therapeutic potential.

The synthesis of 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include cyclization reactions to form the imidazopyridine core, followed by functional group transformations to introduce the pyrrolidine moiety. The final step involves salt formation with hydrochloric acid to improve stability and handling properties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale preclinical trials.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For instance, studies have indicated that it may have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The dual functionality of the molecule allows it to interact with multiple targets simultaneously, which could lead to synergistic effects in treating complex diseases. This multitarget approach is particularly attractive in drug development as it can reduce the likelihood of resistance development.

The pharmacokinetic profile of 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride is another critical factor that has been extensively studied. Animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits reasonable oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile.

The development of targeted therapies has revolutionized cancer treatment over the past decade. Small-molecule inhibitors like 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride represent a significant advancement in this field by offering precise targeting of disease-causing proteins. The ability to modulate kinase activity without affecting off-target proteins is a major advantage of this class of compounds. As research continues to uncover new mechanisms of disease progression, compounds like this one will play an increasingly important role in personalized medicine strategies.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of novel lead compounds. These technologies have enabled researchers to analyze vast datasets and predict the biological activity of molecules with unprecedented accuracy. In the case of 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride, AI-driven virtual screening has identified potential analogs with enhanced potency and selectivity. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

The future direction of research on this compound includes exploring its mechanism of action in greater detail and evaluating its efficacy in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into tangible therapeutic benefits for patients. As our understanding of disease biology continues to evolve, compounds like 3-{3H-imidazo[4,5-b]pyridin-2-yl}pyrrolidine dihydrochloride will undoubtedly play a crucial role in shaping the next generation of treatments.